Cas no 72797-18-3 (Pyrazine,2-butyl-3,?-dimethyl-)

Pyrazine,2-butyl-3,?-dimethyl- structure
72797-18-3 structure
Product Name:Pyrazine,2-butyl-3,?-dimethyl-
CAS No:72797-18-3
MF:C20H32N4
MW:328.494884490967
CID:571244
PubChem ID:118855882
Update Time:2025-04-19

Pyrazine,2-butyl-3,?-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2-butyl-3,?-dimethyl-
    • 2-BUTYL-3,5-(AND 3,6)-DIMETHYL PYRAZINE
    • 3,5
    • 3,6-Dimethyl-2-isobutylpyrazine
    • Pyrazine,2-butyl-3,?-dimethyl
    • 2-Butyl-3,5(6)-dimethylpyrazine
    • Pyrazine, 2-butyl-3,?-dimethyl-
    • 72797-18-3
    • 2-butyl-3,5-dimethylpyrazine compound with 3-butyl-2,5-dimethylpyrazine (1:1)
    • Inchi: 1S/2C10H16N2/c1-4-5-6-10-9(3)12-8(2)7-11-10;1-4-5-6-10-9(3)11-7-8(2)12-10/h2*7H,4-6H2,1-3H3
    • InChI Key: CULICICRMHBQLQ-UHFFFAOYSA-N
    • SMILES: N1C(C)=CN=C(C)C=1CCCC.N1C=C(C)N=C(C)C=1CCCC

Computed Properties

  • Exact Mass: 328.26300
  • Monoisotopic Mass: 328.26269704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56000
  • LogP: 4.87200
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